Salicylideneaniline
Cat. No. B1219908
:
779-84-0
M. Wt: 197.23 g/mol
InChI Key: QIYHCQVVYSSDTI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04176198
Procedure details
o-Hydroxybenzaldehyde (0.20 mole) was treated with aniline with vigorous stirring in a 1 liter Erlenmeyer Flask. After 15 min., 33 cc of 95% ethanol was added and the reaction mixture was stirred vigorously for an additional 5 min. The reaction mixture was left standing at room temperature for 10 min., then it was placed in an ice-bath for 0.5 hour. The crystals which formed were collected, washed with 95% ethanol, and air dried. Recrystallization from 85% ethanol yielded N-(o-hydroxybenzylidene)aniline. m.p. 47°-49° C.
Identifiers
|
REACTION_CXSMILES
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[OH:1][C:2]1[CH:9]=[CH:8][CH:7]=[CH:6][C:3]=1[CH:4]=O.[NH2:10][C:11]1[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=1>C(O)C>[OH:1][C:2]1[CH:9]=[CH:8][CH:7]=[CH:6][C:3]=1[CH:4]=[N:10][C:11]1[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=1
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Inputs
Step One
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Name
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|
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Quantity
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0.2 mol
|
|
Type
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reactant
|
|
Smiles
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OC1=C(C=O)C=CC=C1
|
|
Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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NC1=CC=CC=C1
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Step Two
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Name
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|
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Quantity
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33 mL
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|
Type
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solvent
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Smiles
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C(C)O
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Conditions
Stirring
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Type
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CUSTOM
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|
Details
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with vigorous stirring in a 1 liter Erlenmeyer Flask
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
|
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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|
Details
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the reaction mixture was stirred vigorously for an additional 5 min
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Duration
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5 min
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WAIT
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Type
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WAIT
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|
Details
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The reaction mixture was left
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WAIT
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Type
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WAIT
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|
Details
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standing at room temperature for 10 min.
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|
Duration
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10 min
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WAIT
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Type
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WAIT
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|
Details
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it was placed in an ice-bath for 0.5 hour
|
|
Duration
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0.5 h
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The crystals which formed
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CUSTOM
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Type
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CUSTOM
|
|
Details
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were collected
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WASH
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Type
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WASH
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|
Details
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washed with 95% ethanol, and air
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CUSTOM
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Type
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CUSTOM
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|
Details
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dried
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CUSTOM
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Type
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CUSTOM
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Details
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Recrystallization from 85% ethanol
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Outcomes
Product
Details
Reaction Time |
15 min |
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Name
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|
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Type
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product
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|
Smiles
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OC1=C(C=NC2=CC=CC=C2)C=CC=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
